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Compound of Interest

Compound Name: Fmoc-D-Phe(2-Cl)-OH

Cat. No.: B557957

An In-Depth Technical Guide on Fmoc-D-Phe(2-Cl)-OH

This guide provides essential technical data for researchers, scientists, and drug development
professionals working with Fmoc-D-Phe(2-Cl)-OH, a derivative of phenylalanine used in
peptide synthesis.

Core Chemical Properties

The fundamental properties of Fmoc-D-Phe(2-Cl)-OH are summarized below. This data is
critical for accurate experimental planning, reagent quantification, and analytical
characterization.

Property Value

CAS Number 205526-22-3[1][2]
Molecular Weight 421.87 g/mol [3]
Molecular Formula C24H20CINO4[2]

Experimental Protocols

Detailed methodologies for the application of Fmoc-amino acids in solid-phase peptide
synthesis (SPPS) are widely established. The following is a generalized workflow for the
incorporation of Fmoc-D-Phe(2-Cl)-OH into a peptide sequence.
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Coupling Cycle

3. Amino Acid Activation
(Fmoc-D-Phe(2-Cl)-OH)

HB[TU/HOBL or similar Repeat for next amino acid

4. Coupling to Resin

After last amino ac|d
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Finalization

6. Final Fmoc Deprotection 5. Capping (Optional)

7. Cleavage from Resin

8. Purification (HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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